Cas no 1235439-57-2 (1-[2-(2,5-dimethylpyrrolidin-1-yl)ethyl]piperazine)

• Product Name: 1-[2-(2,5-dimethylpyrrolidin-1-yl)ethyl]piperazine
• CAS No: 1235439-57-2
• MF: C₁₂H₂₅N₃
• MW: 211.347002744675
• CID: 4579530
• Update Time: 2025-05-22

1-[2-(2,5-dimethylpyrrolidin-1-yl)ethyl]piperazine Chemical and Physical Properties

Names and Identifiers

• 1-[2-(2,5-Dimethylpyrrolidin-1-yl)ethyl]piperazine
• Piperazine, 1-[2-(2,5-dimethyl-1-pyrrolidinyl)ethyl]-
• 1-[2-(2,5-dimethylpyrrolidin-1-yl)ethyl]piperazine

• Inchi： 1S/C12H25N3/c1-11-3-4-12(2)15(11)10-9-14-7-5-13-6-8-14/h11-13H,3-10H2,1-2H3
• InChI Key： YYSWLIJSBRAXMR-UHFFFAOYSA-N
• SMILES： N1(CCN2C(C)CCC2C)CCNCC1

Additional information on 1-[2-(2,5-dimethylpyrrolidin-1-yl)ethyl]piperazine

Comprehensive Overview of 1-[2-(2,5-dimethylpyrrolidin-1-yl)ethyl]piperazine (CAS No. 1235439-57-2)

1-[2-(2,5-dimethylpyrrolidin-1-yl)ethyl]piperazine, identified by its CAS number 1235439-57-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique molecular structure combining a piperazine ring with a 2,5-dimethylpyrrolidine moiety, making it a subject of interest for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its role as a building block for synthesizing novel bioactive molecules, given its dual functional groups that enable diverse chemical modifications.

In recent years, the demand for heterocyclic compounds like 1-[2-(2,5-dimethylpyrrolidin-1-yl)ethyl]piperazine has surged due to their versatility in medicinal chemistry. Searches for "piperazine derivatives in drug design" or "pyrrolidine-based scaffolds" reflect growing interest in optimizing pharmacokinetic properties. This compound’s structural flexibility allows it to interact with various biological targets, potentially addressing challenges in central nervous system (CNS) drug development—a hot topic in 2024, as neurodegenerative diseases and mental health disorders remain global priorities.

The synthesis of CAS 1235439-57-2 involves multi-step organic reactions, often starting from commercially available 2,5-dimethylpyrrolidine and piperazine precursors. Advanced techniques such as microwave-assisted synthesis or flow chemistry are increasingly employed to enhance yield and purity—keywords frequently searched by synthetic chemists. Analytical methods like HPLC, NMR, and mass spectrometry are critical for quality control, ensuring compliance with industry standards for high-purity intermediates.

Beyond pharmaceuticals, 1-[2-(2,5-dimethylpyrrolidin-1-yl)ethyl]piperazine is explored in agrochemicals and materials science. Its chelating properties make it a candidate for metal-organic frameworks (MOFs), a trending topic in sustainable technology. Environmental considerations also drive searches for "green synthesis of nitrogen-containing compounds," aligning with this compound’s potential for eco-friendly production routes.

Regulatory and safety profiles of CAS 1235439-57-2 are rigorously documented, with emphasis on proper handling under Good Laboratory Practices (GLP). While not classified as hazardous, its storage recommendations (e.g., anhydrous conditions) and stability data are frequently queried by industrial users. Patent literature reveals its inclusion in proprietary formulations, highlighting its commercial value.

In conclusion, 1-[2-(2,5-dimethylpyrrolidin-1-yl)ethyl]piperazine exemplifies innovation in synthetic chemistry. Its dual-ring architecture and adaptability position it at the forefront of research into next-generation therapeutics and functional materials. As AI-driven drug discovery accelerates, compounds like this will remain pivotal in addressing unmet medical and technological needs.